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Organic Light-Emitting Diodes (OLEDS) represent the pinnacle of display and lighting
technology, offering unparalleled contrast, color fidelity, and design flexibility. For researchers
and engineers, the pursuit of higher efficiency and longer operational lifetimes is a continuous
endeavor. A critical, yet often nuanced, component in advanced OLED architecture is the
capping layer (CPL). This guide provides a comprehensive comparison of OLED device
performance with and without a CPL, grounded in experimental data and explaining the causal
mechanisms behind the observed enhancements.

Atypical OLED consists of a series of organic layers sandwiched between two electrodes, an
anode and a cathode, all deposited on a substrate.[1] The capping layer is an additional
dielectric layer deposited on top of the final electrode, typically the semi-transparent cathode in
a top-emitting OLED (TEOLED) configuration.[2][3][4] Its primary role is not merely protective; it
is an active optical component designed to fundamentally improve the device's ability to emit
light.
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The Capping Layer: From Passive Protection to
Active Enhancement

Initially conceived as a protective barrier, the CPL's role has evolved into a sophisticated optical
engineering tool. Its influence is most pronounced in TEOLEDs, which are essential for
applications on opaque substrates, such as in most modern smartphone displays. The core
functions of a CPL are multifaceted:

» Enhanced Light Outcoupling: A significant portion of the light generated within an OLED
becomes trapped due to total internal reflection at the interfaces between different material
layers. This light is lost to so-called "waveguided modes" and "surface plasmon polariton
(SPP) modes," the latter occurring at the metal cathode interface.[5] A CPL with an optimized
refractive index and thickness modifies the microcavity structure of the device.[2][6] This
modification alters the resonant conditions of the optical cavity, disrupting the efficiency of
these loss pathways and redirecting more photons out of the device, thereby increasing the
light extraction efficiency.[2][6]

e Tuning of Optical Properties: The strong microcavity effect in TEOLEDs can cause
undesirable variations in the emission color when viewed from different angles.[7] An
appropriately designed CPL helps to suppress this effect, resulting in a more stable color
profile across a wide range of viewing angles.[7][8]

» Device Protection: The CPL provides a crucial barrier that protects the highly reactive semi-
transparent cathode and the underlying sensitive organic layers from damage during
subsequent manufacturing steps, such as the deposition of thin-film encapsulation layers.[9]
[10] This protective function is vital for ensuring device integrity and achieving a long
operational lifetime.[10]

The structural difference is illustrated in the diagram below, showing a standard TEOLED stack
and one incorporating a capping layer.
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Caption: Basic structures of a top-emitting OLED without and with a capping layer.

Quantitative Performance Analysis: With vs. Without
Capping Layer

The addition of a CPL is not a trivial modification; it results in substantial and measurable
improvements across all key performance metrics.

Efficiency: Current, Power, and Quantum

The most significant impact of a capping layer is the enhancement of device efficiency. This is
primarily due to the improvement in outcoupling efficiency, meaning more of the internally
generated photons successfully escape the device.[2]

o Current Efficiency (cd/A): This metric relates the luminance output to the input current.
Studies have demonstrated dramatic improvements. For example, a comprehensive
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experimental study showed that an optimized organic CPL could enhance the forward-
direction current efficiency by a factor of up to 1.38, reaching 78 cd/A.[2] Another study using
inorganic ZnSe as a CPL reported a maximum current efficiency of 7.38 cd/A, significantly
outperforming the uncapped device.[11]

o External Quantum Efficiency (EQE): EQE measures the ratio of injected electrons to
extracted photons.[12] It provides a direct measure of the overall device efficiency. The use
of a CPL has been shown to improve the EQE by as much as 35%, leading to a maximum
EQE of 17.8% in one study.[2] This confirms that the enhancement is not merely a
redistribution of light but a genuine increase in the number of photons leaving the device.[2]

» Power Efficiency (Im/W): By improving light output for a given current, and assuming a
similar driving voltage, the power efficiency is also significantly enhanced.

The following table summarizes representative data from published studies, comparing key
efficiency metrics.

Performance OLED without OLED with Enhancement =
ource
Metric CPL CPL Factor
Max. Current
o ~56.5 cd/A 78 cd/A ~1.38x [2]
Efficiency
Max. External
~1.35x (35%
Quantum ~13.2% 17.8% ) [2]
o increase)
Efficiency
Light Extraction
o Reference +9.1% 1.09x [6]
Efficiency
Current
o ) Reference o
Efficiency (White 7.38 cd/A Significant [11]
(lower)
OLED)

Lifetime and Operational Stability

Device lifetime, often measured as the time it takes for luminance to decay to 50% of its initial
value (LT50), is critical for practical applications.[12][13][14] The capping layer contributes to a
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longer lifetime through two primary mechanisms:

e Reduced Operating Stress: Because a CPL-equipped device is more efficient, it can achieve
a target brightness (e.g., 1000 cd/m?) at a lower driving current and voltage. This reduced
electrical stress leads to less heat generation and slower material degradation, directly
extending the operational lifetime.[15]

o Physical Protection: As mentioned, the CPL acts as a protective shield during subsequent
fabrication steps, preventing damage that could create non-emissive spots and accelerate
device failure.[10] One study found that a copper phthalocyanine (CuPc) interlayer, serving a
similar protective function as a CPL, dramatically improved the lifetime of thin-film
encapsulated devices from ~100 hours to over 7000 hours.[10]

Optical Characteristics: Color Purity and Angular
Dependence

For displays, maintaining a consistent color across different viewing angles is paramount.
TEOLEDSs without a capping layer often exhibit a strong angular dependence on their emission
spectra due to the microcavity effect.[7]

Experimental results clearly show that devices with a CPL exhibit far more stable color
coordinates (CIE) with varying observation angles.[7] In one comparative study, the uncapped
device showed a strong color shift and a narrow emission spectrum, while the device with a
CPL maintained all the colors of the emitter layers and had stable color coordinates over a wide
viewing range.[7] This is because the CPL modifies the optical cavity to reduce the angular
sensitivity of the resonant output wavelength.

. . OLED without OLED with .
Optical Metric Observation Source
CPL CPL

CPL minimizes

Color Shift (vs. Stable color ] ]
Strong change ) microcavity [7]
Angle) coordinates
effects
Emission o More forward- CPL can focus
o ) Lambertian-like . o [6]
Directionality directed emission
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Experimental Methodologies

To validate these performance claims, rigorous fabrication and characterization protocols are
necessary.

Protocol 1: TEOLED Fabrication Workflow

This protocol outlines the steps for fabricating a reference TEOLED (without CPL) and a test
TEOLED (with CPL). All deposition steps are performed in a high-vacuum thermal evaporation
system (<5x10~7 Torr) to prevent contamination.[16]

e Substrate Preparation:
o Start with a pre-patterned Indium Tin Oxide (ITO) coated glass substrate.

o Clean the substrate sequentially in ultrasonic baths of deionized water, acetone, and
isopropanol (15 min each).

o Dry the substrate with high-purity nitrogen gas and bake at 120°C for 20 minutes.[17]

o Immediately before loading into the vacuum chamber, treat the substrate with UV-Ozone
or Oxygen Plasma for 5-10 minutes to improve the work function of the anode and
enhance hole injection.

o Deposition of Organic & Cathode Layers:

o Deposit the Hole Transport Layer (HTL), Emissive Layer (EML), and Electron Transport
Layer (ETL) sequentially at controlled rates (e.g., 0.1-0.3 A/s).[18]

o Deposit the semi-transparent cathode, typically a thin layer of a magnesium-silver alloy
(e.g., Mg:Ag, 15 nm).[16]

o Capping Layer Deposition (Test Device Only):

o Without breaking vacuum, deposit the chosen CPL material (e.g., Algs, ZnSe) onto the
cathode of the test device. The thickness is a critical parameter and must be optimized for
the specific device stack and emission wavelength (e.g., 45-80 nm).[11][16]
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» Encapsulation:

o Transfer the substrates to a nitrogen-filled glovebox.

o Encapsulate the devices using a UV-curing epoxy and a glass lid to protect them from
ambient moisture and oxygen.

Substrate Cleaning
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EJV—Ozone Treatmeng
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Deposit Organic Layers
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Caption: Workflow for fabricating reference and CPL-equipped OLED devices.

Protocol 2: Device Performance Characterization

e Electrical and Luminance (J-V-L) Testing:

o Use a source-measure unit (SMU) to apply a voltage sweep to the device and measure
the resulting current density (J).

o Simultaneously, use a calibrated photodiode or spectrometer positioned normal to the
device surface to measure the luminance (L) in cd/m2.[12][16]

o From this data, calculate the current efficiency (L/J) and power efficiency.
e Angular Dependence Measurement:
o Place the device on a computer-controlled goniometer stage.

o Measure the electroluminescence (EL) spectrum and luminance at various angles from 0°
(normal) to 80°.[19]

o Use the spectra to calculate the CIE 1931 color coordinates at each angle to quantify color
shift.

e Lifetime Testing:

o Use the J-V-L data to determine the initial current required to achieve a standardized
luminance (e.g., 1000 cd/m?).[12]

o Drive the device at this constant DC current in a controlled environment (temperature and
humidity).

o Monitor the luminance decay over time. The time at which luminance drops to 50% of its
initial value is recorded as the LT50 lifetime.[12][14] For highly stable devices, accelerated
testing at higher initial brightness may be used to extrapolate the lifetime.[12][14]

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b11744063/docs?utm_src=pdf-body-img#performance-comparison-of-oled-devices-with-and-without-a-capping-layer
https://www.ossila.com/pages/oled-testing-guide
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-30-7-11959&html=true
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-23-21-27306&html=true
https://www.ossila.com/pages/oled-testing-guide
https://www.ossila.com/pages/oled-testing-guide
https://encyclopedia.pub/entry/52082
https://www.ossila.com/pages/oled-testing-guide
https://encyclopedia.pub/entry/52082
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11744063?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Co.m.parat.i\./e

Check Availability & Pricing

Fabncated OLED Dewce

J-V-L Measurement Angular Dependenc Lifetime Test
(Source Meter + Photodiode) Gonlometer + Spectrometer) (Constant Current Stress)

Calculate Current & Power Efficiency Calcula(t(e:gcl)lf é:t?h?t;dmates Determine LT50 Lifetime

Click to download full resolution via product page

Caption: Workflow for comprehensive characterization of OLED device performance.

Conclusion

The integration of a capping layer represents a critical and effective strategy for advancing
OLED performance, particularly in the top-emitting architectures that dominate modern
displays. Experimental evidence overwhelmingly demonstrates that a properly designed CPL is
not a passive component but an active optical element that:

 Significantly boosts light outcoupling, leading to major enhancements in current efficiency,
power efficiency, and external quantum efficiency.

e Improves optical quality by stabilizing the emission color across a wide range of viewing
angles.

» Contributes to longer operational lifetimes by enabling lower-stress operation and providing
physical protection to the sensitive device stack.

For researchers in the field, the optimization of the capping layer's material and thickness is a
paramount consideration. It is a powerful tool that, without altering the core emissive chemistry,
can unlock substantial gains in device performance, bridging the gap between laboratory
potential and real-world application requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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